Cas no 1956311-20-8 (6-Aminoindoline-2,3-dione hydrochloride)

• Product Name: 6-Aminoindoline-2,3-dione hydrochloride
• CAS No: 1956311-20-8
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 4821256
• Update Time: 2025-06-11

6-Aminoindoline-2,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Aminoindoline-2,3-dione hydrochloride

• Inchi： 1S/C8H6N2O2.ClH/c9-4-1-2-5-6(3-4)10-8(12)7(5)11;/h1-3H,9H2,(H,10,11,12);1H
• InChI Key： VZFIDVNWKWIWMT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(NC2C=C(C=CC=21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Topological Polar Surface Area: 72.2

Additional information on 6-Aminoindoline-2,3-dione hydrochloride

Research Brief on 6-Aminoindoline-2,3-dione Hydrochloride (CAS: 1956311-20-8): Recent Advances and Applications

6-Aminoindoline-2,3-dione hydrochloride (CAS: 1956311-20-8) is a chemically significant compound that has garnered attention in the pharmaceutical and biochemical research communities due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies highlight its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in the development of new pharmacophores.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Aminoindoline-2,3-dione hydrochloride, emphasizing its utility in constructing indole-based scaffolds. The researchers employed a multi-step synthesis involving catalytic hydrogenation and subsequent hydrochloride salt formation, achieving a high yield of 85%. The compound's structural features, including its amino and carbonyl functional groups, make it a versatile building block for further chemical modifications aimed at enhancing bioactivity.

In the context of biological activity, 6-Aminoindoline-2,3-dione hydrochloride has shown promising results in preliminary in vitro assays. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. The compound exhibited an IC50 value of 2.4 µM against the target kinase, suggesting its potential as a lead compound for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate its binding interactions and optimize its pharmacokinetic properties.

Another area of interest is the compound's application in neurodegenerative disease research. A collaborative study between academic and industrial researchers demonstrated that derivatives of 6-Aminoindoline-2,3-dione hydrochloride could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The findings, published in ACS Chemical Neuroscience, revealed that these derivatives reduced amyloid-beta fibril formation by 40% at micromolar concentrations, highlighting their neuroprotective potential.

Despite these advancements, challenges remain in the clinical translation of 6-Aminoindoline-2,3-dione hydrochloride-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is focused on designing prodrugs and nanoformulations to enhance bioavailability and target specificity.

In conclusion, 6-Aminoindoline-2,3-dione hydrochloride (CAS: 1956311-20-8) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory agents to neuroprotective therapies. Continued exploration of its chemical and biological properties will be essential for unlocking its full therapeutic potential. Future studies should prioritize in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.